Cas no 2763777-60-0 (4,6-Dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride)

• Product Name: 4,6-Dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride
• CAS No: 2763777-60-0
• MF: C₇H₉ClN₂O₃
• MW: 204.61096072197
• CID: 5362031
• Update Time: 2025-07-23

4,6-Dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5783975924
• 4,6-dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride
• 4,6-Dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride

• Inchi： 1S/C7H8N2O3.ClH/c1-4-6(10)9(2)3-5(8-4)7(11)12;/h3H,1-2H3,(H,11,12);1H
• InChI Key： BLKVSUANSWHJDY-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(C)=NC(C(=O)O)=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 304
• Topological Polar Surface Area: 70

Additional information on 4,6-Dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride

Comprehensive Overview of 4,6-Dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride (CAS No. 2763777-60-0)

The compound 4,6-Dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride (CAS No. 2763777-60-0) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazine core substituted with methyl and carboxylic acid groups, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in synthesizing novel heterocyclic compounds, which are pivotal in developing treatments for metabolic and inflammatory diseases.

In recent years, the demand for high-purity chemical intermediates like 4,6-Dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride has surged, driven by advancements in precision medicine and biologics. The compound's CAS No. 2763777-60-0 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its hydrochloride salt form enhances solubility, making it suitable for aqueous-phase reactions, a critical factor in green chemistry initiatives. This aligns with the global shift toward sustainable and eco-friendly synthetic methodologies.

One of the most discussed applications of 4,6-Dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride is its potential as a building block for small-molecule inhibitors. These inhibitors target specific enzymes involved in cell signaling pathways, a hot topic in cancer research and immunotherapy. The compound's pyrazine-2-carboxylic acid moiety is particularly noteworthy, as it mimics natural metabolites, enabling the design of bioactive molecules with improved pharmacokinetic properties.

From a synthetic chemistry perspective, the methyl substitutions at the 4 and 6 positions of the pyrazine ring introduce steric effects that can influence regioselectivity in subsequent reactions. This characteristic is valuable for medicinal chemists aiming to optimize drug candidates. Additionally, the hydrochloride salt form ensures stability during storage and transport, addressing common challenges in chemical supply chains.

The compound's relevance extends to computational chemistry and AI-driven drug design, where its structural features are used to train algorithms for predicting molecular interactions. As the pharmaceutical industry embraces machine learning, 4,6-Dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride serves as a benchmark for validating new cheminformatics tools. This intersection of chemistry and technology underscores its importance in modern research.

Quality control is another critical aspect of 4,6-Dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride (CAS No. 2763777-60-0). Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency, meeting the stringent requirements of GMP-compliant laboratories. These protocols are essential for maintaining the compound's integrity in preclinical studies and formulation development.

In summary, 4,6-Dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride (CAS No. 2763777-60-0) is a versatile and high-value compound with broad applications in pharmaceutical research, biotechnology, and material science. Its unique properties and compatibility with cutting-edge technologies position it as a key player in the future of drug discovery and sustainable chemistry.